Cas no 2228583-37-5 (4-(4-methyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(4-methyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one
• CAS No: 2228583-37-5
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 6390009
• PubChem ID: 165967915
• Update Time: 2025-10-29

4-(4-methyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one
• 2228583-37-5
• EN300-1681008

• Inchi： 1S/C7H9N3O2/c1-4-6(9-3-8-4)5-2-12-7(11)10-5/h3,5H,2H2,1H3,(H,8,9)(H,10,11)
• InChI Key： RRNXUCJUXSXPLI-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1=C(C)NC=N1)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 67Ų

Additional information on 4-(4-methyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one

Introduction to 4-(4-methyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one (CAS No: 2228583-37-5)

4-(4-methyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one, identified by the CAS number 2228583-37-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazolidinone class, which is well-known for its broad spectrum of biological activities. The structural features of 4-(4-methyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one, particularly the presence of a methyl-substituted imidazole ring fused with an oxazolidinone core, contribute to its unique chemical and biological properties. These structural attributes have made it a subject of extensive research, especially in the development of novel therapeutic agents.

The oxazolidinone scaffold is a privileged structure in drug discovery due to its ability to mimic the conformation of natural amino acids, thereby facilitating interactions with biological targets. The incorporation of a 4-methyl-1H-imidazole moiety into the oxazolidinone framework introduces additional functional groups that can participate in hydrogen bonding, hydrophobic interactions, and other forms of molecular recognition. This structural design has been exploited in the synthesis of various bioactive molecules, including antimicrobial, anti-inflammatory, and anticancer agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-(4-methyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one with target proteins. Studies suggest that this compound can interact with enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies indicate that it may bind to bacterial enzymes responsible for DNA replication and transcription, potentially leading to the development of novel antibiotics. Additionally, its ability to modulate protein-protein interactions has been explored in the context of inflammatory diseases.

In vitro experiments have demonstrated promising activities of 4-(4-methyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one against various pathogens. Notably, it has shown efficacy against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The mechanism of action appears to involve inhibition of bacterial cell wall synthesis or disruption of essential metabolic pathways. These findings are particularly relevant in light of the growing concern over antibiotic resistance worldwide.

The synthesis of 4-(4-methyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, has been instrumental in achieving the desired product with minimal byproducts. These synthetic strategies not only enhance efficiency but also contribute to the scalability of production for further preclinical and clinical investigations.

Pharmaceutical companies and academic institutions are increasingly interested in exploring the therapeutic potential of 4-(4-methyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one. Preclinical studies are underway to evaluate its safety profile and pharmacokinetic properties. Initial toxicology studies suggest that it exhibits low toxicity at tested doses, making it a promising candidate for further development into a drug candidate. However, additional research is needed to fully understand its long-term effects and potential side effects.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel bioactive compounds like 4-(4-methyl-1H-imidazol-5-yl)-1,3-oxazolidin-2-one. Predictive models have been developed to screen large chemical libraries for molecules with similar structural features and biological activities. This approach has not only sped up the discovery process but also allowed for the identification of new analogs with improved properties.

The role of 4-(4-methyl-1H-imidazol-5-yli)-1,3-oxyzlidin -2-one in addressing unmet medical needs cannot be overstated. With rising rates of antibiotic-resistant infections and chronic diseases, there is a critical need for innovative therapeutic solutions. This compound represents a promising addition to the arsenal of drugs being developed to combat these challenges. Its unique structural features and demonstrated biological activities make it a valuable asset in ongoing research efforts.

In conclusion, 2228583 CAS NO 37 5 oxazolidine imidazole derivative continues to be an area of active investigation with significant implications for human health. As research progresses, 2228583 CAS NO 37 5 oxazolidine imidazole derivative holds promise for future medical applications, particularly in infectious disease treatment and inflammatory conditions management . The continued exploration of its pharmacological properties will be crucial in determining its potential as a therapeutic agent.